2-(2-Bromo-4-methylphenoxy)ethanamine hydrochloride
Overview
Description
2-(2-Bromo-4-methylphenoxy)ethanamine hydrochloride is a chemical compound with the linear formula C9H13BrClNO . It has a molecular weight of 266.567 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of 2-(2-Bromo-4-methylphenoxy)ethanamine hydrochloride consists of a bromine atom and a methyl group attached to a phenyl ring, which is further connected to an ethanamine group via an oxygen atom .Scientific Research Applications
Metabolic Studies
Research on the metabolism of related compounds, such as 4-bromo-2,5-dimethoxyphenethylamine (2C-B), in rats has revealed various metabolic pathways, suggesting potential applications in pharmacokinetic studies and the development of metabolic models for similar substances. These studies identify key metabolites and enzymatic pathways, which could be relevant for understanding the metabolism of "2-(2-Bromo-4-methylphenoxy)ethanamine hydrochloride" in biological systems (Kanamori, Inoue, Iwata, Ohmae, & Kishi, 2002).
Synthetic Applications
The synthesis and characterization of similar compounds, such as morpholine hydrochlorides and Schiff bases, demonstrate the chemical versatility and potential applications of "2-(2-Bromo-4-methylphenoxy)ethanamine hydrochloride" in the synthesis of novel organic compounds. These studies could guide the development of new synthetic routes and the production of intermediates for pharmaceuticals or materials science (Tan Bin, 2011).
Analytical and Forensic Science
Investigations into the identification and characterization of new psychoactive substances (NPS) and their metabolites provide insights into analytical methodologies that could be applied to "2-(2-Bromo-4-methylphenoxy)ethanamine hydrochloride". These studies are crucial for forensic analysis, toxicology, and the monitoring of novel compounds in biological and environmental samples. Techniques such as high-performance liquid chromatography with tandem mass spectrometry (HPLC-MS/MS) are highlighted for their importance in the detection and quantification of structurally related compounds (Poklis, Nanco, Troendle, Wolf, & Poklis, 2014).
Catalytic and Material Science
The study of copper(II) complexes with Schiff-base ligands, including those derived from bromo-substituted compounds, illustrates the potential of "2-(2-Bromo-4-methylphenoxy)ethanamine hydrochloride" in catalysis and material science. These complexes exhibit catalytic activity towards alcohol oxidation, suggesting applications in the development of catalysts for organic transformations and industrial processes (Bhattacharjee, Halder, Ghosh, Rizzoli, & Roy, 2017).
properties
IUPAC Name |
2-(2-bromo-4-methylphenoxy)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12BrNO.ClH/c1-7-2-3-9(8(10)6-7)12-5-4-11;/h2-3,6H,4-5,11H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BKBRMUWPIOWCEG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCCN)Br.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13BrClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.56 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Bromo-4-methylphenoxy)ethanamine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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